2-methyl-N-(2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)propane-1-sulfonamide

• IUPAC Name: 2-methyl-N-[2-(1-propyl-3,4-dihydro-2H-quinolin-6-yl)ethyl]propane-1-sulfonamide
• InChI: InChI=1S/C18H30N2O2S/c1-4-11-20-12-5-6-17-13-16(7-8-18(17)20)9-10-19-23(21,22)14-15(2)3/h7-8,13,15,19H,4-6,9-12,14H2,1-3H3
• InChI Key: XKWWBOSNZVIJQN-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCCC2=C1C=CC(=C2)CCNS(=O)(=O)CC(C)C
• Molecular Formula: C18H30N2O2S
• Molecular Weight: 338.5 g/mol

Description

The compound “2-methyl-N-(2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)propane-1-sulfonamide” is a complex organic molecule. It contains a sulfonamide group, which is a functional group consisting of a sulfur atom, two oxygen atoms, and a nitrogen atom. It also contains a propyl group and a tetrahydroquinoline group, which is a type of heterocyclic compound.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The tetrahydroquinoline group would likely form a ring structure, with the propyl and methyl groups attached to different positions on the ring. The sulfonamide group would likely be attached to the end of the propyl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Factors such as the size and shape of the molecule, the presence of polar or nonpolar groups, and the overall charge distribution would all influence its properties.

Mechanism of Action

The mechanism of action of this compound is not clear without specific studies. If this compound has biological activity, it could potentially interact with various enzymes or receptors in the body, but this is purely speculative without further information.

Safety and Hazards

Without specific studies on this compound, it’s difficult to provide detailed information on its safety and hazards. As with any chemical compound, handling should be done with appropriate safety precautions.

Future Directions

Future research on this compound could involve studying its synthesis, its physical and chemical properties, and any potential biological activity. This could involve laboratory experiments as well as computational modeling.